Cas no 2138181-70-9 (5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2138181-70-9
• MF: C₈H₇BrFNO₅S
• MW: 328.112283945084
• CID: 6510907
• PubChem ID: 165745318
• Update Time: 2025-07-21

5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride
• EN300-727984
• 2138181-70-9
• 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H7BrFNO5S/c1-4-5(9)3-6(17(10,14)15)8(16-2)7(4)11(12)13/h3H,1-2H3
• InChI Key： HYUBZPJEPAGYEK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1C)[N+](=O)[O-])OC)S(=O)(=O)F

Computed Properties

• Exact Mass: 326.92123g/mol
• Monoisotopic Mass: 326.92123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride

Introduction to 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS No. 2138181-70-9)

5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride, identified by the chemical identifier CAS No. 2138181-70-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl sulfonate fluorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The structural features of this compound, including the presence of bromine, methoxy, and nitro substituents, as well as the sulfonyl fluoride group, make it a versatile building block for further chemical modifications.

The significance of 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride lies in its potential applications in drug discovery and development. Sulfonyl fluoride groups are particularly valuable in medicinal chemistry due to their ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into the molecular framework. This property is especially useful in the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the importance of aryl sulfonate fluorides in constructing complex molecular architectures. For instance, studies have demonstrated that 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride can be effectively utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups into the sulfonyl moiety. These reactions are pivotal in generating libraries of compounds for high-throughput screening, a common strategy in modern drug discovery pipelines.

The bromine substituent in 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride also provides a handle for further functionalization through palladium-catalyzed reactions. This includes Buchwald-Hartwig amination, where the bromine can be displaced by an amine group to form new C-N bonds. Such transformations are essential for the development of bioactive molecules, particularly in the synthesis of kinase inhibitors and other small-molecule drugs.

The nitro group present in the molecule contributes to its reactivity and can be reduced to an amine under appropriate conditions. This transformation is often employed to introduce amino functionalities into pharmacophores, which can enhance binding affinity and selectivity in drug candidates. Additionally, the methoxy group can undergo various transformations, including demethylation or etherification, expanding the synthetic possibilities for derivatives of 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride.

In the context of agrochemical research, 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride has been explored as a precursor for developing novel pesticides and herbicides. The structural motifs present in this compound are known to be effective in disrupting biological pathways in pests and weeds. By leveraging its reactivity, researchers have synthesized derivatives with enhanced potency and selectivity, demonstrating its potential as a lead compound for agrochemical innovation.

The sulfonyl fluoride group is particularly interesting from a mechanistic standpoint. It serves as a versatile intermediate that can be converted into other functional groups through various chemical pathways. For example, treatment with nucleophiles such as water or alcohols can yield sulfonylic acids or esters, respectively. These derivatives can then be further modified to produce a wide range of pharmacologically relevant compounds.

Recent studies have also highlighted the role of 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride in computational chemistry and molecular modeling. Its well-defined structure makes it an ideal candidate for studying electronic properties and intermolecular interactions using advanced computational techniques. Such studies contribute to our understanding of how structural features influence biological activity, providing insights that can guide future synthetic efforts.

The synthesis of 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic approaches often involve multi-step sequences starting from readily available aromatic precursors. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally benign routes to this compound, aligning with global efforts to sustainable chemical manufacturing.

In conclusion, 5-Bromo-2-methoxy-4-methyl-3-nitrobenzene-1-sulfonyl fluoride (CAS No. 2138181-70-9) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex biologically active molecules. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in medicinal chemistry and drug discovery endeavors.